![molecular formula C20H21FN4O2S B2575115 N-[[4-ethyl-5-[(4-fluorophenyl)methylsulfanyl]-1,2,4-triazol-3-yl]methyl]-4-methoxybenzamide CAS No. 476449-10-2](/img/structure/B2575115.png)
N-[[4-ethyl-5-[(4-fluorophenyl)methylsulfanyl]-1,2,4-triazol-3-yl]methyl]-4-methoxybenzamide
Description
N-[[4-ethyl-5-[(4-fluorophenyl)methylsulfanyl]-1,2,4-triazol-3-yl]methyl]-4-methoxybenzamide is a useful research compound. Its molecular formula is C20H21FN4O2S and its molecular weight is 400.47. The purity is usually 95%.
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Scientific Research Applications
Herbicidal Activity
A study by Luo et al. (2008) highlights the synthesis and evaluation of triazolinone derivatives, including compounds structurally related to N-[[4-ethyl-5-[(4-fluorophenyl)methylsulfanyl]-1,2,4-triazol-3-yl]methyl]-4-methoxybenzamide, for their herbicidal activities. The research identifies protoporphyrinogen oxidase (Protox) as a critical target for herbicides, and the synthesized compounds demonstrated promising herbicidal activities, suggesting potential applications in agricultural weed management Luo et al., 2008.
Neurotransmitter Receptor Study
Research conducted by Plenevaux et al. (2000) on [18F]p-MPPF, a compound bearing structural similarity to this compound, explores its application as a 5-HT1A antagonist in studying serotonergic neurotransmission with PET imaging. This work provides insights into the compound's chemistry, radiochemistry, and its potential for investigating neurological conditions through PET Plenevaux et al., 2000.
Antimicrobial Applications
A study by Desai et al. (2013) on the synthesis and antimicrobial screening of N-(5-(2-(5-(arylidene)-4-oxo-3-phenylthiazolidin-2-ylidene)hydrazinecarbonyl)-4-methylthiazol-2-yl)-4-methoxybenzamides presents the antimicrobial potential of compounds related to this compound. The synthesized compounds demonstrated significant in vitro antibacterial and antifungal activities, indicating their potential as therapeutic agents against microbial diseases Desai et al., 2013.
Molecular Docking and Enzyme Inhibition
Virk et al. (2018) explored the synthesis of N-(Substituted)-5-(1-(4-methoxyphenylsulfonyl)piperidin-4-yl)-4H-1,2,4-triazol-3-ylthio)acetamide and its potential for enzyme inhibition. The study provides a comparative analysis between conventional and microwave-assisted synthesis techniques, emphasizing the compound's inhibitory activities against carbonic anhydrase, acetylcholinesterase, and butyrylcholinesterase. This research illustrates the compound's potential in developing treatments for conditions associated with these enzymes Virk et al., 2018.
properties
IUPAC Name |
N-[[4-ethyl-5-[(4-fluorophenyl)methylsulfanyl]-1,2,4-triazol-3-yl]methyl]-4-methoxybenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21FN4O2S/c1-3-25-18(12-22-19(26)15-6-10-17(27-2)11-7-15)23-24-20(25)28-13-14-4-8-16(21)9-5-14/h4-11H,3,12-13H2,1-2H3,(H,22,26) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BHKFYQNIEVWQHY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=NN=C1SCC2=CC=C(C=C2)F)CNC(=O)C3=CC=C(C=C3)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21FN4O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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